N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide

• IUPAC Name: N-[4-[methyl(methylsulfonyl)amino]phenyl]acetamide
• InChI: InChI=1S/C10H14N2O3S/c1-8(13)11-9-4-6-10(7-5-9)12(2)16(3,14)15/h4-7H,1-3H3,(H,11,13)
• InChI Key: AJJFFQULWYOWNV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)N(C)S(=O)(=O)C
• Molecular Formula: C10H14N2O3S
• Molecular Weight: 242.30 g/mol

Description

N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide, also known as MMSA, is a chemical compound that has been widely used in scientific research for its unique properties. MMSA is a white crystalline powder that is soluble in water and organic solvents. It has been found to have a wide range of applications in various fields of research, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. This inhibition leads to an increase in the levels of acetylcholine in the brain, which is believed to be responsible for its cognitive-enhancing effects.
Biochemical and Physiological Effects:
N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide has been found to have a wide range of biochemical and physiological effects. It has been shown to enhance cognitive function, improve memory, and increase alertness and concentration. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide has several advantages for use in lab experiments. It is a stable and relatively non-toxic compound that is easy to synthesize and purify. However, it also has some limitations, including its limited solubility in water and its potential to interact with other compounds in complex mixtures.

Future Directions

There are several future directions for research on N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide. One area of focus is the development of new compounds based on the structure of N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide that have enhanced cognitive-enhancing properties. Another area of focus is the investigation of the potential therapeutic applications of N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide and its potential interactions with other compounds.

Synthesis Methods

N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide can be synthesized through a multistep process that involves the reaction of 4-aminobenzonitrile with methylsulfonyl chloride, followed by the addition of sodium acetate and acetic anhydride. The resulting product is then purified through recrystallization to obtain pure N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide.

Scientific Research Applications

N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide has been extensively used in scientific research for its unique properties. It has been found to have a wide range of applications in various fields of research, including medicine, pharmacology, and biochemistry. N-{4-[methyl(methylsulfonyl)amino]phenyl}acetamide has been used as a reagent in the synthesis of various compounds, including pharmaceuticals and agrochemicals. It has also been used as a catalyst in organic reactions.